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Compound of Interest

Compound Name: FK 866 hydrochloride

Cat. No.: B1191877 Get Quote

Welcome to the technical support guide for FK866 hydrochloride. This resource is designed for

researchers, scientists, and drug development professionals to provide expert guidance on the

solubility of FK866 hydrochloride in common laboratory solvents, DMSO and ethanol. Here, we

will address common challenges and provide field-proven insights to ensure the successful

preparation of your experimental solutions.

Understanding FK866 Hydrochloride Solubility: Key
Considerations
FK866 is a highly specific, non-competitive inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), a critical enzyme in NAD biosynthesis.[1][2][3] Its hydrochloride form is often used in

research. The solubility of this compound can be influenced by several factors including its salt

form, hydration state, purity, and the solvent used. Inconsistencies in solubility data from

various suppliers can arise from these differences. Therefore, a systematic approach to

dissolution is crucial for experimental reproducibility.

Quantitative Solubility Data
The reported solubility of FK866 and its hydrochloride salt in DMSO and ethanol can vary

across different suppliers. The following table summarizes the available data to provide a

comparative overview.
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Compound Form Solvent Reported Solubility Source

FK866 DMSO ~25 mg/mL Cayman Chemical[1]

FK866 Ethanol ~50 mg/mL Cayman Chemical[1]

FK866 DMSO
39.15 mg/mL (100

mM)
Tocris Bioscience[4]

FK866 Ethanol
39.15 mg/mL (100

mM)
Tocris Bioscience[4]

FK866 hydrochloride

hydrate
DMSO 10 mg/mL Sigma-Aldrich

FK866 (in DMSO

solution)
DMSO 100 mg/mL Sigma-Aldrich[5]

Daporinad (FK866)

hydrochloride
DMSO 10 mg/mL TargetMol[6]

Note: The differences in reported solubilities can be attributed to the compound being the free

base versus the hydrochloride salt, the presence of water of hydration, and the specific

experimental conditions used for determination.

Frequently Asked Questions (FAQs)
Q1: Why is there a discrepancy in the reported solubility of FK866 hydrochloride in DMSO from

different vendors?

A1: The variation in reported solubility values for FK866 hydrochloride in DMSO (e.g., 10

mg/mL vs. 25 mg/mL or higher) can be attributed to several factors:

Compound Form: The data may refer to the FK866 free base or its hydrochloride salt. Salts

generally have different solubility profiles than their free base counterparts.

Hydration State: The presence of water molecules in the crystalline structure (hydrate form)

can affect its solubility.

Purity: Higher purity compounds may exhibit different dissolution characteristics.
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Method of Dissolution: The use of heat or sonication can increase the apparent solubility.[2]

[6]

Q2: I've prepared a stock solution of FK866 hydrochloride in DMSO, but I see some precipitate

after storage. What should I do?

A2: Precipitation upon storage can occur, especially if the solution is stored at lower

temperatures (e.g., -20°C). To redissolve the compound, you can warm the vial to 37°C for 10-

15 minutes and vortex or sonicate until the solution is clear.[7] It is recommended to visually

inspect the solution for any undissolved particles before use. For long-term storage, consider

aliquoting the stock solution to minimize freeze-thaw cycles.[8]

Q3: Can I prepare an aqueous solution of FK866 hydrochloride directly?

A3: FK866 is sparingly soluble in aqueous buffers.[1] To achieve a desired concentration in an

aqueous medium, it is recommended to first dissolve the compound in an organic solvent like

DMSO or ethanol to create a concentrated stock solution. This stock solution can then be

serially diluted into your aqueous buffer or cell culture medium. Note that aqueous solutions of

FK866 are not recommended for storage for more than one day.[1]

Q4: What is the recommended storage condition for FK866 hydrochloride solutions?

A4: Stock solutions of FK866 hydrochloride in DMSO or ethanol can be stored at -20°C or

-80°C for several months.[7][8] It is advisable to aliquot the stock solution into single-use

volumes to avoid repeated freeze-thaw cycles which can degrade the compound.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of FK866 Hydrochloride in DMSO
This protocol provides a step-by-step guide for preparing a 10 mM stock solution of FK866

hydrochloride (Molecular Weight: 427.97 g/mol for the hydrochloride salt) in DMSO.

Materials:

FK866 hydrochloride powder
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Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or incubator at 37°C (optional)

Sonicator (optional)

Procedure:

Pre-warm the Solvent: If you anticipate solubility issues, pre-warm the DMSO to 37°C.

Weigh the Compound: Accurately weigh the desired amount of FK866 hydrochloride powder.

For example, to prepare 1 mL of a 10 mM solution, you would need 4.28 mg of FK866

hydrochloride.

Dissolution: Add the appropriate volume of DMSO to the vial containing the FK866

hydrochloride powder.

Vortexing: Vortex the solution vigorously for 1-2 minutes.

Visual Inspection: Check for any undissolved particles.

Gentle Heating (if necessary): If the compound is not fully dissolved, warm the solution at

37°C for 10-15 minutes. Vortex intermittently.

Sonication (if necessary): Alternatively, place the vial in an ultrasonic bath for a few minutes

to aid dissolution.[2][6]

Final Dilution: Once the stock solution is clear, it can be used for further dilutions in your

experimental buffer or medium.

Storage: Aliquot the stock solution into smaller volumes and store at -20°C or -80°C.
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Protocol 2: Preparation of a Concentrated Stock
Solution of FK866 Hydrochloride in Ethanol
Materials:

FK866 hydrochloride powder

Absolute ethanol (200 proof)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weigh the Compound: Accurately weigh the desired amount of FK866 hydrochloride powder.

Dissolution: Add the appropriate volume of absolute ethanol to the vial.

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Given

the higher reported solubility in ethanol, gentle warming is typically not required.[1]

Storage: Aliquot and store the ethanolic stock solution at -20°C.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/13287.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Experimental Use

1. Weigh FK866 HCl

2. Add DMSO or Ethanol

3. Vortex/Heat/Sonicate

4. Aliquot & Store at -20°C/-80°C

5. Thaw Aliquot

Experimental Workflow

6. Dilute in Aqueous Buffer/Medium

7. Use Immediately

Click to download full resolution via product page

Caption: Recommended workflow for preparing and using FK866 hydrochloride solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1191877?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
Chen, Y., et al. (2021).
MDPI. (2022). Synthesis and Evaluation of Reactive Oxygen Species Sensitive Prodrugs of
a NAMPT Inhibitor FK866. Molecules.
Hasmann, M., & Schemainda, I. (2003). FK866, a highly specific noncompetitive inhibitor of
nicotinamide phosphoribosyltransferase, represents a novel mechanism for induction of
tumor cell apoptosis. Cancer Research, 63(21), 7436-7442.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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